4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride
Overview
Description
4-(Hydroxymethyl)pyridine-2-carboxylic acid hydrochloride (HMPCH) is a compound used in a variety of scientific research applications. It is a white crystalline solid that is soluble in water and alcohol. It is an important intermediate in the synthesis of various organic compounds and has been used in a variety of biochemical and physiological studies. HMPCH has many advantages for laboratory experiments and has a wide range of potential future applications.
Scientific Research Applications
4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of organic compounds, including pyridine-2-carboxamides, pyridine-2-carboxylic esters, and pyridine-2-carboxylic acid derivatives. It has also been used in the synthesis of pyridinium salts, which are used in the treatment of various diseases. Additionally, this compound has been used in the synthesis of a variety of pharmaceuticals, including anti-cancer drugs, antifungal drugs, and anti-inflammatory drugs.
Mechanism of Action
4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride acts as a proton acceptor in the synthesis of organic compounds. It accepts protons from hydrogen chloride and formaldehyde, which then react to form the desired product. Additionally, this compound acts as a catalyst in the synthesis of organic compounds, as it increases the rate of reaction.
Biochemical and Physiological Effects
This compound has been studied for its biochemical and physiological effects. It has been found to be non-toxic and non-irritating to the skin, eyes, and respiratory tract. Additionally, it has been found to have no significant effect on the body’s metabolic processes or on the activity of enzymes.
Advantages and Limitations for Lab Experiments
4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride has many advantages for laboratory experiments. It is a relatively inexpensive compound, and it is easily synthesized in a short amount of time. Additionally, it is stable and non-toxic, making it safe to handle in the laboratory. The main limitation of this compound is that it is not very soluble in organic solvents, making it difficult to use in certain types of experiments.
Future Directions
4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride has a wide range of potential future applications. It could be used in the synthesis of more complex organic compounds, as well as in the synthesis of more advanced pharmaceuticals. Additionally, this compound could be used to study the biochemical and physiological effects of various drugs, as well as to develop new drugs. Furthermore, this compound could be used to study the mechanisms of action of various enzymes and other proteins. Finally, this compound could be used to study the effects of environmental pollutants on the body.
Synthesis Methods
4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride is synthesized by reacting pyridine-2-carboxylic acid with hydrochloric acid and formaldehyde. The reaction is carried out in an aqueous medium at a temperature of 80°C for approximately 3 hours. The reaction can be monitored using thin layer chromatography (TLC) to ensure completion. The product is then isolated by filtration and recrystallized from an appropriate solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(hydroxymethyl)pyridine-2-carboxylic acid hydrochloride involves the conversion of 2-pyridinecarboxaldehyde to 4-(hydroxymethyl)pyridine-2-carboxylic acid, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-pyridinecarboxaldehyde", "Sodium borohydride", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of 2-pyridinecarboxaldehyde with sodium borohydride in methanol to form 4-(hydroxymethyl)pyridine-2-carboxylic acid.", "Step 2: Addition of hydrochloric acid to 4-(hydroxymethyl)pyridine-2-carboxylic acid to form the hydrochloride salt." ] } | |
CAS RN |
1119492-93-1 |
Molecular Formula |
C7H8ClNO3 |
Molecular Weight |
189.6 |
Purity |
95 |
Origin of Product |
United States |
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